Cas no 1443327-49-8 (2-Bromo-3-chloro-4-methylbenzhydrol)

• Product Name: 2-Bromo-3-chloro-4-methylbenzhydrol
• CAS No: 1443327-49-8
• MF: C₁₄H₁₂BrClO
• MW: 311.601482391357
• MDL: MFCD12964420
• CID: 5209366
• Update Time: 2026-03-06

2-Bromo-3-chloro-4-methylbenzhydrol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-4-methylbenzhydrol
• Benzenemethanol, α-(2-bromophenyl)-3-chloro-4-methyl-

• MDL： MFCD12964420
• Inchi： 1S/C14H12BrClO/c1-9-7-8-11(12(15)13(9)16)14(17)10-5-3-2-4-6-10/h2-8,14,17H,1H3
• InChI Key： PVZRCIMXPXOLKE-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=CC=C1)C1=CC=C(C)C(Cl)=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Additional information on 2-Bromo-3-chloro-4-methylbenzhydrol

2-Bromo-3-chloro-4-methylbenzhydrol (CAS No. 1443327-49-8): A Comprehensive Overview

2-Bromo-3-chloro-4-methylbenzhydrol (CAS No. 1443327-49-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine, chlorine, and methyl group substituents on a benzhydrol framework. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 2-Bromo-3-chloro-4-methylbenzhydrol is C₁₃H₁₁BrClO, and its molecular weight is approximately 296.6 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, chlorination, and methylation steps. These synthetic pathways have been extensively studied and optimized to ensure high yields and purity levels, which are crucial for downstream applications.

In the context of pharmaceutical research, 2-Bromo-3-chloro-4-methylbenzhydrol has shown promising potential as a lead compound for the development of novel therapeutic agents. Recent studies have focused on its biological activity and mechanism of action. For instance, research published in the *Journal of Medicinal Chemistry* in 2021 highlighted the compound's ability to modulate specific enzymes involved in metabolic pathways. This property makes it a potential candidate for treating metabolic disorders such as diabetes and obesity.

Furthermore, 2-Bromo-3-chloro-4-methylbenzhydrol has been investigated for its antimicrobial properties. A study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that the compound exhibits significant activity against a range of bacterial strains, including both Gram-positive and Gram-negative species. This finding suggests that it could be developed into an effective antimicrobial agent to combat drug-resistant infections.

The toxicological profile of 2-Bromo-3-chloro-4-methylbenzhydrol has also been evaluated to ensure its safety for use in pharmaceutical applications. In vitro and in vivo studies have shown that the compound has low toxicity at therapeutic concentrations. However, as with any new chemical entity, further safety assessments are necessary to fully understand its long-term effects.

In addition to its pharmaceutical applications, 2-Bromo-3-chloro-4-methylbenzhydrol has found use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a building block for the development of novel polymers with enhanced mechanical strength and thermal stability.

The environmental impact of 2-Bromo-3-chloro-4-methylbenzhydrol is another important consideration. Studies have shown that the compound is biodegradable under certain conditions, which reduces its potential for environmental accumulation. However, ongoing research is needed to fully understand its ecological fate and effects.

In conclusion, 2-Bromo-3-chloro-4-methylbenzhydrol (CAS No. 1443327-49-8) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into therapeutic agents and advanced materials. As research in this area continues to advance, it is likely that new and innovative uses for this compound will be discovered.